Cas no 3128-42-5 (Benzenecarbothioic acid, 4-methyl-, S-phenyl ester)
3128-42-5 structure
Product Name:Benzenecarbothioic acid, 4-methyl-, S-phenyl ester
CAS No:3128-42-5
MF:C14H12OS
MW:228.309482574463
CID:1446498
PubChem ID:3746501
Update Time:2025-04-20
Benzenecarbothioic acid, 4-methyl-, S-phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioic acid, 4-methyl-, S-phenyl ester
- S-phenyl 4-methylbenzenecarbothioate
- 3128-42-5
- DTXSID10395858
- SCHEMBL775576
- S-phenyl 4-methylbenzothioate
-
- Inchi: 1S/C14H12OS/c1-11-7-9-12(10-8-11)14(15)16-13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: TVXKFVNVEQJGFM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 228.06096
- Monoisotopic Mass: 228.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Benzenecarbothioic acid, 4-methyl-, S-phenyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3128-42-5 (Benzenecarbothioic acid, 4-methyl-, S-phenyl ester) Related Products
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